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Compound of Interest

Compound Name: Barium chlorate

Cat. No.: B081389

An In-depth Technical Guide to the Barium Chlorate Safety Data Sheet (SDS)

Introduction

Barium chlorate (Ba(ClOs)z) is a white crystalline solid that serves as a powerful oxidizing
agent. It is utilized in various industrial and laboratory applications, most notably in
pyrotechnics to produce a green flame, in the manufacturing of other chlorates, and as a
mordant in dyeing textiles.[1][2] Given its potent oxidizing nature and inherent toxicity, a
thorough understanding of its safety data sheet (SDS) is paramount for researchers, scientists,
and drug development professionals who may handle this compound. This guide provides a
detailed analysis of the critical safety data for barium chlorate, presenting quantitative
information in accessible formats, outlining relevant experimental protocols, and visualizing key
hazard relationships and safety workflows.

Quantitative Safety and Property Data

The following tables summarize the key quantitative data for barium chlorate, compiled from
various safety data sheets.

Physicochemical Properties
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Property Value Source

Molecular Formula Ba(ClOs)2 [3]

Molar Mass 304.23 g/mol [11[2][3]
White crystalline solid /

Appearance ] [1114]
Colorless crystalline powder

Density 3.18 g/cm?3 [2][3]

] ] 413.9 °C (777.0 °F; 687.0 K)
Melting Point [2][3]

(decomposes)

27.5 g/100 mL at 20 °C37.9
g/100 mL at 25 °C

Solubility in Water

[2](3]

Slightly soluble in ethanol and

Solubility in other solvents

[1]3]

acetone
Toxicological Data
Parameter Value Species Route
LDso (Median Lethal -
500.1 mg/kg Not Specified Oral
Dose)
LCso (Median Lethal N ) )
) 1.5 mg/L (4h) Not Specified Inhalation (dust/mist)
Concentration)
Exposure Limits
Organization Limit Value Notes
Permissible Exposure
OSHA (PEL) o 0.5 mg/m3 As Ba[5][6]
Limit
ACGIH (TLV) Threshold Limit Value 0.5 mg/m3 As Ba[5][6]
Immediately
NIOSH (IDLH) Dangerous to Life or 50 mg/m3 As Ba[2]
Health
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GHS and Transportation Classifications

Classification Codel/Value Description

Oxidizer, Exclamation Mark
GHS Pictograms GHS03, GHS07, GHS09 (Harmful/Irritant),

Environmental Hazard[2]

GHS Signal Word Danger [2]

May cause fire or explosion;
strong Oxidizer. Harmful if

GHS Hazard Statements H271, H302, H332, H411 swallowed. Harmful if inhaled.
Toxic to aquatic life with long
lasting effects.[1][2]

UN Number 1445 [1]

DOT Hazard Class 5.1 (Oxidizer), 6.1 (Poison) [71[8]

] Health: 3, Flammability: O,
NFPA 704 Diamond N ) [2]
Instability: 3, Special: OX

Experimental Protocols

While specific, detailed experimental reports for barium chlorate are proprietary, the values
presented in the SDS are typically determined using standardized methodologies, such as
those established by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (LDso) Determination

The oral LDso value, which represents the statistically estimated dose of a substance expected
to cause mortality in 50% of a test population, is commonly determined using a protocol similar
to the OECD Test Guideline 423 (Acute Oral Toxicity - Acute Toxic Class Method).

Methodology:

o Test Animals: Typically, a small number of rodents (e.g., rats or mice) of a single sex are
used for the initial step.
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» Dosage Preparation: Barium chlorate, as a solid, is dissolved or suspended in a suitable
vehicle, such as distilled water.

o Administration: The prepared dose is administered to the animals via gavage (oral
intubation) after a brief fasting period.

o Stepwise Dosing: The test is conducted in a stepwise manner using a limited number of
animals at each step. The outcome of the preceding step (mortality or survival) determines
the dosage for the next step. Dosing is typically started at a level expected to be toxic.

o Observation: Animals are observed for signs of toxicity and mortality for up to 14 days. Key
observations include changes in skin, fur, eyes, and behavior, as well as the onset of
tremors, convulsions, or paralysis.[8]

o Data Analysis: The LDso value is not calculated as a precise number but is determined to fall
within a certain dosage range based on the observed mortality patterns.

Acute Inhalation Toxicity (LCso) Determination

The inhalation LCso value, the concentration of a substance in the air that is lethal to 50% of
the test population over a specific duration, is often determined following a protocol like OECD
Test Guideline 403 (Acute Inhalation Toxicity).

Methodology:
o Test Animals: Groups of rodents are placed in whole-body or nose-only inhalation chambers.

o Atmosphere Generation: A respirable dust atmosphere of barium chlorate is generated at a
constant and known concentration. This is typically achieved using a dust generator that
aerosolizes the finely powdered substance.

o Exposure: The animals are exposed to the test atmosphere for a fixed duration, commonly 4
hours.[2]

o Concentration Levels: Several groups of animals are exposed to different concentrations of
the test substance.
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o Post-Exposure Observation: Following exposure, the animals are returned to their cages and
observed for signs of toxicity and mortality over a 14-day period.

» Data Analysis: Mortality data from the different concentration groups are analyzed using
statistical methods (e.g., probit analysis) to calculate the LCso value.

Hazard and Safety Visualizations

The following diagrams, created using the DOT language, illustrate the logical relationships of
barium chlorate's hazards and a standard workflow for its safe handling.
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Caption: Logical relationships of barium chlorate hazards.
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Safe Handling Experimental Workflow
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Caption: General experimental workflow for handling barium chlorate.

Conclusion

The safety data sheet for barium chlorate reveals it to be a substance with significant hazards,
including strong oxidizing properties, acute toxicity via ingestion and inhalation, and a notable
environmental threat to aquatic life.[1][9] Its handling demands strict adherence to safety
protocols, including the use of appropriate personal protective equipment, controlled
environments to prevent dust inhalation, and careful storage away from combustible materials
and strong acids.[6][10] The potential for severe health effects, such as methemoglobinemia,
kidney damage, and muscular paralysis, underscores the importance of minimizing exposure.
[2][10] By understanding the quantitative data, the basis of its hazard classification, and the
logical flow of safety procedures, professionals can mitigate the risks associated with the use of
barium chlorate in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Barium chlorate safety data sheet (SDS) analysis].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081389#barium-chlorate-safety-data-sheet-sds-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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